Cas no 1805443-18-8 (5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine
• CAS No: 1805443-18-8
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4895961
• Update Time: 2025-06-09

5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-7-4(2-9)3-12-5(8(10)11)6(7)13(14)15/h3,8H,2H2,1H3
• InChI Key： XWVDFMSSFDICQN-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine

Comprehensive Overview of 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1805443-18-8)

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1805443-18-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl substituent, and a nitropyridine core, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine is its versatility in organic synthesis. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the difluoromethyl moiety enhances the compound's metabolic stability, a critical factor in medicinal chemistry. The nitropyridine ring further contributes to its reactivity, enabling the formation of diverse derivatives. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve yields.

In recent years, the demand for fluorinated compounds like 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine has surged, driven by their applications in drug development and crop protection. Fluorine incorporation often improves bioavailability and binding affinity, making it a hotspot in AI-driven drug design. Additionally, the compound's methoxy and nitro groups offer further functionalization opportunities, catering to the growing need for highly selective and target-specific molecules.

From an industrial perspective, CAS No. 1805443-18-8 is gaining attention for its role in high-value chemical manufacturing. Companies are investing in scalable synthesis routes to meet the rising demand for custom intermediates. The compound's stability under various conditions also makes it suitable for large-scale production, addressing challenges in process optimization and cost reduction. These factors are particularly relevant in the context of supply chain resilience, a topic of global interest post-pandemic.

For researchers exploring structure-activity relationships (SAR), 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine serves as a promising scaffold. Its modular design allows for systematic modifications, enabling studies on electronic effects and steric hindrance. This aligns with the broader scientific community's focus on rational drug design and computational chemistry, where predictive modeling tools are used to accelerate discovery.

Environmental and safety considerations are also paramount when working with 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure laboratory safety. This reflects the increasing emphasis on responsible research and ethical chemistry practices, which are frequently discussed in academic and industrial forums.

In summary, 5-(Bromomethyl)-2-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1805443-18-8) represents a cutting-edge intermediate with broad applicability. Its relevance to pharmaceutical innovation, agrochemical advancements, and material science underscores its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.